2-Amino-4-bromo-6-methylsulfanyl-pyrimidine-5-carbonitrile

• CAS No.: 324559-04-8
• Molecular Formula: C6H5BrN4S
• Molecular Weight: 245.10 g/mol
• IUPAC Name: 2-amino-4-bromo-6-methylsulfanylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C6H5BrN4S/c1-12-5-3(2-8)4(7)10-6(9)11-5/h1H3,(H2,9,10,11)
• InChI Key: NIGABBJLWQTUHQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C(=NC(=N1)N)Br)C#N

Description

2-Amino-4-bromo-6-methylsulfanyl-pyrimidine-5-carbonitrile is a useful research compound. Its molecular formula is C6H5BrN4S and its molecular weight is 245.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of 1.00 g (5.37 mmol) 2,2-dicyano-1-methylsulfanyl-vinyl-cyanamide sodium salt in 10 ml acetic acid at 5° C. was added dropwise 10 ml hydrobromic acid solution (33% in acetic acid) and the mixture was stirred at room temperature for 30 minutes. The mixture was then poured onto 100 ml ice-water added. The resulting crystals were collected by filtration and washed with water (ca 500 ml) until the washings were free of bromide ion. Chromatography (ethyl acetate/hexane 1/4) afforded 1.09 g (83%) 2-amino-4-bromo-6-methylsulfanyl-pyrimidine-5-carbonitrile as a white crystalline solid. EI-MS m/e (%): 246 (M{81Br}+, 93), 244 (M{79Br}+, 94), 165 ([M—Br]+, 100).